Cas no 848779-86-2 (3-Bromo-2-propoxyphenylboronic acid)
848779-86-2 structure
Product Name:3-Bromo-2-propoxyphenylboronic acid
CAS No:848779-86-2
MF:C9H12BBrO3
MW:258.904782295227
MDL:MFCD04974114
CID:716577
PubChem ID:24881668
Update Time:2024-10-26
3-Bromo-2-propoxyphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Bromo-2-propoxyphenyl)boronic acid
- 3-BROMO-2-PROPOXYPHENYLBORONIC ACID
- Boronic acid,B-(3-bromo-2-propoxyphenyl)-
- Boronic acid, B-(3-bromo-2-propoxyphenyl)-
- 848779-86-2
- YIB77986
- MFCD04974114
- CS-0174341
- W18902
- (3-bromo-2-propoxyphenyl)boronicacid
- BS-23062
- DTXSID30399030
- AKOS015834091
- SCHEMBL3314900
- AB21489
- BP-11408
- 3-Bromo-2-propoxyphenylboronic acid
-
- MDL： MFCD04974114
- Inchi： 1S/C9H12BBrO3/c1-2-6-14-9-7(10(12)13)4-3-5-8(9)11/h3-5,12-13H,2,6H2,1H3
- InChI Key： QILIDAIRUWTFHF-UHFFFAOYSA-N
- SMILES： B(C1=CC=CC(Br)=C1OCCC)(O)O
Computed Properties
- Exact Mass: 258.00600
- Monoisotopic Mass: 258.00629g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- Density: 1.47
- Melting Point: 56-60 °C (lit.)
- Boiling Point: 388°C at 760 mmHg
- Flash Point: 188.5°C
- Refractive Index: 1.558
- PSA: 49.69000
- LogP: 0.91770
3-Bromo-2-propoxyphenylboronic acid Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Storage Condition：2-8°C
3-Bromo-2-propoxyphenylboronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-Bromo-2-propoxyphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019114430-10g |
(3-Bromo-2-propoxyphenyl)boronic acid |
848779-86-2 | 95% | 10g |
$438.60 | 2023-08-31 | |
| Chemenu | CM137152-1g |
(3-Bromo-2-propoxyphenyl)boronic acid |
848779-86-2 | 98% | 1g |
$83 | 2021-08-05 | |
| TRC | B695593-25mg |
3-Bromo-2-propoxyphenylboronic acid |
848779-86-2 | 25mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B695593-50mg |
3-Bromo-2-propoxyphenylboronic acid |
848779-86-2 | 50mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B695593-100mg |
3-Bromo-2-propoxyphenylboronic acid |
848779-86-2 | 100mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B695593-250mg |
3-Bromo-2-propoxyphenylboronic acid |
848779-86-2 | 250mg |
$ 98.00 | 2023-04-18 | ||
| abcr | AB271582-250 mg |
3-Bromo-2-propoxyphenylboronic acid; 98% |
848779-86-2 | 250mg |
€103.20 | 2023-06-22 | ||
| abcr | AB271582-1 g |
3-Bromo-2-propoxyphenylboronic acid; 98% |
848779-86-2 | 1g |
€195.00 | 2023-06-22 | ||
| Chemenu | CM137152-1g |
(3-Bromo-2-propoxyphenyl)boronic acid |
848779-86-2 | 98% | 1g |
$83 | 2022-08-31 | |
| eNovation Chemicals LLC | D637076-10g |
(3-bromo-2-propoxyphenyl)boronic acid |
848779-86-2 | 95% | 10g |
$700 | 2024-08-03 |
3-Bromo-2-propoxyphenylboronic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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